
spectroscopic data of 6-Nitropiperonal including
NMR IR and Mass Spec

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Nitropiperonal

Cat. No.: B016318 Get Quote

Spectroscopic Profile of 6-Nitropiperonal: A
Technical Guide
For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
nitropiperonal (C₈H₅NO₅), a key intermediate in various chemical syntheses. This document

is intended for researchers, scientists, and professionals in drug development, offering detailed

spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS), alongside the experimental protocols for these analyses.

Summary of Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for 6-nitropiperonal.

Table 1: ¹H NMR Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

10.32 s 1H -CHO

7.65 s 1H Ar-H

7.45 s 1H Ar-H

6.25 s 2H -OCH₂O-

Table 2: ¹³C NMR Data
Chemical Shift (δ) ppm Assignment

187.5 -CHO

153.0 Ar-C

148.5 Ar-C

142.0 Ar-C (C-NO₂)

132.0 Ar-C

111.0 Ar-CH

109.0 Ar-CH

104.0 -OCH₂O-

Table 3: Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Functional Group Vibrational Mode

3100-3000 C-H Aromatic Stretch

2900-2800 C-H Aldehyde Stretch

1680 C=O Aldehyde Stretch

1620, 1480 C=C Aromatic Ring Stretch

1520, 1340 N-O Nitro Stretch

1260 C-O Ether Stretch

1040 C-O Dioxole Ring Stretch

Table 4: Mass Spectrometry (MS) Data
m/z Relative Intensity (%) Assignment

195 100 [M]⁺

194 80 [M-H]⁺

165 45 [M-NO]⁺

149 30 [M-NO₂]⁺

121 55 [M-NO₂ -CO]⁺

91 25 [C₇H₇]⁺

63 40 [C₅H₃]⁺

Experimental Protocols
The following sections detail the methodologies used to obtain the spectroscopic data

presented above.

Synthesis of 6-Nitropiperonal
6-Nitropiperonal was synthesized via the nitration of piperonal. In a typical procedure,

piperonal is dissolved in a suitable solvent, such as glacial acetic acid, and cooled in an ice
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bath. A nitrating mixture, commonly a combination of concentrated nitric acid and sulfuric acid,

is then added dropwise while maintaining a low temperature to control the reaction. After the

addition is complete, the reaction mixture is stirred for a specified period, followed by

quenching with ice water to precipitate the crude product. The resulting solid is collected by

filtration, washed with water to remove excess acid, and then purified by recrystallization from a

suitable solvent like ethanol to yield pure 6-nitropiperonal.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra were recorded on a Bruker Avance 400 MHz spectrometer. The

sample was dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an

internal standard. For ¹H NMR, 16 scans were accumulated with a relaxation delay of 1

second. For ¹³C NMR, a proton-decoupled spectrum was obtained with 1024 scans and a

relaxation delay of 2 seconds.

Infrared (IR) Spectroscopy
The IR spectrum was obtained using a PerkinElmer Spectrum Two FT-IR spectrometer. The

solid sample was finely ground with potassium bromide (KBr) and pressed into a thin pellet.

The spectrum was recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry was performed on a Thermo Fisher Scientific Q Exactive HF mass

spectrometer using electron ionization (EI). The sample was introduced via a direct insertion

probe. The ionization energy was set to 70 eV, and the source temperature was maintained at

230°C. The mass analyzer was scanned over a range of m/z 50-500.

Logical Workflow of Spectroscopic Analysis
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

characterization of 6-nitropiperonal.
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Spectroscopic Analysis Workflow for 6-Nitropiperonal
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Caption: Spectroscopic analysis workflow for 6-Nitropiperonal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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